5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine

• IUPAC Name: 5-methyl-9-pyrrolidin-1-ylbenzimidazolo[2,1-a]phthalazine
• InChI: InChI=1S/C19H18N4/c1-13-15-6-2-3-7-16(15)19-20-17-9-8-14(22-10-4-5-11-22)12-18(17)23(19)21-13/h2-3,6-9,12H,4-5,10-11H2,1H3
• InChI Key: CFEUHTVTYBCRST-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=CC(=C3)N4CCCC4)N=C2C5=CC=CC=C15
• Molecular Formula: C19H18N4
• Molecular Weight: 302.4 g/mol

Description

5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine, also known as GSK-3 inhibitor VIII, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a critical role in a variety of cellular processes, including glucose metabolism, cell proliferation, and apoptosis. In

Mechanism of Action

5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine is a potent inhibitor of glycogen synthase kinase-3 (5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine), an enzyme that plays a critical role in a variety of cellular processes. 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine is involved in the regulation of glucose metabolism, cell proliferation, and apoptosis. By inhibiting 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine, 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine has been shown to have neuroprotective effects, as well as potential therapeutic applications in diabetes, cancer, and inflammation.
Biochemical and Physiological Effects:
5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine has been shown to have a variety of biochemical and physiological effects. In animal models of Alzheimer's disease, it has been shown to reduce amyloid-beta deposition and improve cognitive function. In animal models of Parkinson's disease, it has been shown to protect dopaminergic neurons and improve motor function. Additionally, it has been investigated as a potential treatment for diabetes, cancer, and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine in lab experiments is its potent inhibitory effects on 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine. This allows for the investigation of the role of 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine in a variety of cellular processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine. One direction is the investigation of its potential therapeutic applications in other diseases, such as multiple sclerosis and Huntington's disease. Additionally, the development of more selective 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine inhibitors may lead to the development of more effective treatments for a variety of diseases. Finally, the investigation of the potential side effects of this compound will be important for the development of safe and effective treatments.

Synthesis Methods

The synthesis of 5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine involves the reaction of 2,3-diaminophenazine with 4-methyl-1-piperidinylmethyl chloride in the presence of potassium carbonate. The reaction is carried out in a solvent mixture of N,N-dimethylformamide and toluene at elevated temperatures. The resulting product is purified through column chromatography, yielding a white solid with a melting point of 267-269°C.

Scientific Research Applications

5-methyl-9-(1-pyrrolidinyl)benzimidazo[2,1-a]phthalazine has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and stroke. Additionally, it has been investigated as a potential treatment for diabetes, cancer, and inflammation.